molecular formula C16H13F3N2O2S B2988114 6-(3,4-Dimethoxyphenyl)-2-(methylthio)-4-(trifluoromethyl)nicotinonitrile CAS No. 893752-88-0

6-(3,4-Dimethoxyphenyl)-2-(methylthio)-4-(trifluoromethyl)nicotinonitrile

Cat. No. B2988114
CAS RN: 893752-88-0
M. Wt: 354.35
InChI Key: FQCZWZRHABJZER-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

6-(3,4-Dimethoxyphenyl)-2-(methylthio)-4-(trifluoromethyl)nicotinonitrile, also known as DMNT, is a chemical compound that has gained significant attention in scientific research due to its unique properties. DMNT belongs to the class of nicotinonitrile compounds, which have been studied extensively for their potential therapeutic applications.

Scientific Research Applications

6-(3,4-Dimethoxyphenyl)-2-(methylthio)-4-(trifluoromethyl)nicotinonitrile has been studied for its potential therapeutic applications in various fields of research, including cancer, neurodegenerative diseases, and inflammation. In cancer research, 6-(3,4-Dimethoxyphenyl)-2-(methylthio)-4-(trifluoromethyl)nicotinonitrile has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In neurodegenerative disease research, 6-(3,4-Dimethoxyphenyl)-2-(methylthio)-4-(trifluoromethyl)nicotinonitrile has been shown to have neuroprotective properties by reducing oxidative stress and inflammation. In inflammation research, 6-(3,4-Dimethoxyphenyl)-2-(methylthio)-4-(trifluoromethyl)nicotinonitrile has been shown to inhibit the production of pro-inflammatory cytokines.

Mechanism of Action

The mechanism of action of 6-(3,4-Dimethoxyphenyl)-2-(methylthio)-4-(trifluoromethyl)nicotinonitrile is not fully understood, but it is believed to involve the modulation of various signaling pathways. 6-(3,4-Dimethoxyphenyl)-2-(methylthio)-4-(trifluoromethyl)nicotinonitrile has been shown to activate the AMP-activated protein kinase (AMPK) pathway, which plays a crucial role in cellular energy homeostasis. 6-(3,4-Dimethoxyphenyl)-2-(methylthio)-4-(trifluoromethyl)nicotinonitrile has also been shown to inhibit the Akt/mTOR pathway, which is involved in cell growth and survival.
Biochemical and Physiological Effects
6-(3,4-Dimethoxyphenyl)-2-(methylthio)-4-(trifluoromethyl)nicotinonitrile has been shown to have various biochemical and physiological effects. In cancer research, 6-(3,4-Dimethoxyphenyl)-2-(methylthio)-4-(trifluoromethyl)nicotinonitrile has been shown to induce apoptosis, inhibit angiogenesis, and inhibit the migration and invasion of cancer cells. In neurodegenerative disease research, 6-(3,4-Dimethoxyphenyl)-2-(methylthio)-4-(trifluoromethyl)nicotinonitrile has been shown to reduce oxidative stress and inflammation, and improve cognitive function. In inflammation research, 6-(3,4-Dimethoxyphenyl)-2-(methylthio)-4-(trifluoromethyl)nicotinonitrile has been shown to inhibit the production of pro-inflammatory cytokines and reduce inflammation.

Advantages and Limitations for Lab Experiments

6-(3,4-Dimethoxyphenyl)-2-(methylthio)-4-(trifluoromethyl)nicotinonitrile has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. It has also been shown to have low toxicity and high bioavailability. However, 6-(3,4-Dimethoxyphenyl)-2-(methylthio)-4-(trifluoromethyl)nicotinonitrile has some limitations for lab experiments. It is a relatively new compound, and more research is needed to fully understand its mechanism of action and potential therapeutic applications. Additionally, 6-(3,4-Dimethoxyphenyl)-2-(methylthio)-4-(trifluoromethyl)nicotinonitrile has not been extensively studied in vivo, and more research is needed to determine its safety and efficacy in animal models.

Future Directions

There are several future directions for research on 6-(3,4-Dimethoxyphenyl)-2-(methylthio)-4-(trifluoromethyl)nicotinonitrile. One potential direction is to study its potential therapeutic applications in other diseases, such as cardiovascular disease and diabetes. Another direction is to study its potential as a chemotherapeutic agent in combination with other drugs. Additionally, more research is needed to fully understand its mechanism of action and potential side effects. Overall, 6-(3,4-Dimethoxyphenyl)-2-(methylthio)-4-(trifluoromethyl)nicotinonitrile has shown promising results in scientific research, and further studies are needed to fully explore its potential as a therapeutic agent.

Synthesis Methods

The synthesis of 6-(3,4-Dimethoxyphenyl)-2-(methylthio)-4-(trifluoromethyl)nicotinonitrile involves the reaction of 3,4-dimethoxybenzaldehyde, methylthioacetonitrile, and trifluoroacetic anhydride in the presence of a catalyst. The reaction takes place under reflux conditions and yields 6-(3,4-Dimethoxyphenyl)-2-(methylthio)-4-(trifluoromethyl)nicotinonitrile as a yellow solid. The purity of 6-(3,4-Dimethoxyphenyl)-2-(methylthio)-4-(trifluoromethyl)nicotinonitrile can be improved through recrystallization.

properties

IUPAC Name

6-(3,4-dimethoxyphenyl)-2-methylsulfanyl-4-(trifluoromethyl)pyridine-3-carbonitrile
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H13F3N2O2S/c1-22-13-5-4-9(6-14(13)23-2)12-7-11(16(17,18)19)10(8-20)15(21-12)24-3/h4-7H,1-3H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FQCZWZRHABJZER-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=C(C=C(C=C1)C2=NC(=C(C(=C2)C(F)(F)F)C#N)SC)OC
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H13F3N2O2S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

354.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

6-(3,4-Dimethoxyphenyl)-2-(methylthio)-4-(trifluoromethyl)nicotinonitrile

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.